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Compound of Interest

Compound Name: 1,2-Epoxydodecane

Cat. No.: B1583528 Get Quote

A Technical Guide to the Safe Handling of 1,2-
Epoxydodecane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 1,2-Epoxydodecane (also known as 1-Dodecene oxide), a chemical intermediate used in

various research and development applications. Adherence to these guidelines is critical for

ensuring personnel safety and environmental protection.

Chemical Identification and Physical Properties
1,2-Epoxydodecane is a clear, colorless liquid.[1][2] It is classified as a combustible liquid and

is sensitive to moisture.[1][3][4] Key identifiers and physical properties are summarized below

for quick reference.
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Identifier Value Source

CAS Number 2855-19-8 [1][3]

Molecular Formula C₁₂H₂₄O [1]

Molecular Weight 184.32 g/mol [1]

Appearance Clear colorless liquid [1][2]

Density 0.844 g/mL at 25 °C [1]

Boiling Point 124-125 °C at 15 mmHg

Flash Point 112 °F (44.4 °C) [1]

Vapor Pressure 2 mmHg (100 °C)

Water Solubility Insoluble / < 1 mg/mL [1][4]

Storage Temperature 2-8°C (Refrigerated)

Hazard Identification and Classification
1,2-Epoxydodecane is considered hazardous under the OSHA Hazard Communication

Standard.[3] The primary health hazards include irritation to the skin, eyes, and respiratory

tract.[1][4][5] It is also recognized as being very toxic to aquatic life with long-lasting effects.[1]

[6]
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic life.

[1]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1]

Note: Percentages for H319 and H335 indicate that not all notifying companies reported these

classifications. However, due to the irritant nature of the compound, caution is strongly advised.

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimize exposure risks.

3.1. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing. Do not breathe mists or vapors.[3]

Use non-sparking tools and ground all equipment when handling to prevent fire from

electrostatic discharge.[7][8]

Keep away from all sources of ignition, including heat, sparks, and open flames.[9][10]

Wash hands and any exposed skin thoroughly after handling.[3]

3.2. Storage:

Store in a cool, dry, and well-ventilated place.[3] Recommended storage is under

refrigeration (2-8°C).
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Keep containers tightly closed to prevent moisture contamination.[3][4] It is recommended to

store under an inert atmosphere if possible.[5]

Store away from incompatible materials.[3]

3.3. Incompatible Materials:

Epoxides are highly reactive.[4][10] This compound is incompatible with:

Strong oxidizing agents[3][4]

Strong acids and bases[3][4]

Peroxides[4][11]

Finely powdered metals[3]

Contact with these materials, especially in the presence of catalysts or heat, can cause

violent polymerization reactions.[4][10]

Exposure Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted for each specific use to determine the necessary PPE.

The following provides general guidance.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

face shield (conforming to

EN166 or OSHA 29 CFR

1910.133).[3]

Protects against splashes and

eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious clothing.[12]

Prevents skin contact and

irritation.[1]

Respiratory Protection

For nuisance exposures or

where ventilation is

inadequate, use a NIOSH-

approved respirator with an

organic vapor/acid gas

cartridge (e.g., type ABEK).[1]

[12]

Prevents respiratory tract

irritation.[1]
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Task Assessment:
Working with 1,2-Epoxydodecane

Is work performed in a
certified chemical fume hood?

Is there a significant
risk of splashing?

  Yes
Add Respiratory Protection:
NIOSH-approved respirator
with organic vapor cartridge

No 

Standard PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat

 No

Enhanced PPE:
- Standard PPE
+ Face Shield

Yes 

Proceed with Experiment

Click to download full resolution via product page
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First Aid and Emergency Procedures
Immediate action is required in case of exposure. Always have safety showers and eyewash

stations readily accessible.[3]

Exposure Route First Aid Measures

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration or oxygen. Seek immediate

medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Flood the affected skin with large amounts of

water and wash thoroughly with soap and water.

If irritation develops or persists, seek medical

attention.[1][7]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[1][7][9]

Ingestion

DO NOT induce vomiting. If the person is

conscious and not convulsing, rinse their mouth

and give 1-2 glasses of water to dilute the

chemical. Seek immediate medical attention or

call a poison control center.[1]
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Exposure Detected

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Seek Medical Attention

 Action

1. Remove Contaminated Clothing
2. Flush with Water & Wash with Soap

3. Seek Medical Attention if Irritation Persists

 Action

1. Remove Contact Lenses
2. Flush with Water (15+ min)

3. Seek IMMEDIATE Medical Attention

 Action

1. DO NOT Induce Vomiting
2. Rinse Mouth, Give Water

3. Seek IMMEDIATE Medical Attention

 Action

Click to download full resolution via product page

Accidental Release and Fire-Fighting Measures
6.1. Accidental Release: For any spill, first remove all sources of ignition.[9][10]

Small Spills: Use an inert absorbent material like sand, silica gel, or absorbent paper to soak

up the liquid.[3][9] Seal the contaminated absorbent material and any contaminated clothing

in a vapor-tight plastic bag for disposal.[9][10] Wash the spill area with ethanol followed by

soap and water.[4][9]

Large Spills: Isolate the spill area for at least 50 meters (150 feet) in all directions.[1][4]

Consider an initial downwind evacuation for 300 meters (1000 feet).[1][4] Contain the spill

and prevent it from entering drains.[12] Proceed with cleanup using appropriate PPE and

procedures for hazardous materials.

6.2. Fire-Fighting:

Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[1][7]

[9] A water spray can be used to cool containers.[1]
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Hazards: When heated to decomposition, it may emit acrid smoke and irritating fumes.[4][5]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[3]

Experimental Protocol Considerations
While this guide does not provide specific experimental protocols, any procedure involving 1,2-
Epoxydodecane must incorporate the safety measures outlined. Methodologies for toxicity

testing, such as those established by the Organisation for Economic Co-operation and

Development (OECD), serve as a basis for the hazard data presented in Safety Data Sheets.

For instance, skin irritation data (H315) is often derived from protocols similar to OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion).

General Methodology for OECD 404:

Animal Selection: Healthy, young adult albino rabbits are typically used.

Dose Application: A small amount (e.g., 0.5 mL) of the test substance is applied to a patch of

shaved skin on the animal.

Observation Period: The skin is observed for signs of erythema (redness) and edema

(swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored on a numerical scale (0-4). A mean score above a certain

threshold classifies the substance as a skin irritant.

Controls: A control group with an untreated skin patch is used for comparison.

Researchers developing protocols should consult these standardized guidelines to understand

the basis of the reported hazards and to inform their own risk assessments and handling

procedures.

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

regulations. Do not allow the product to enter drains or waterways, as it is very toxic to aquatic
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life.[6][12] Contaminated materials should be collected in suitable, closed containers and

handled by a licensed professional waste disposal service.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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